Cas no 2228449-97-4 (1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene)

• Product Name: 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene
• CAS No: 2228449-97-4
• MF: C₁₀H₈BrCl
• MW: 243.527521133423
• CID: 5992627
• PubChem ID: 165652090
• Update Time: 2025-06-15

1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene
• EN300-1908942
• 2228449-97-4

• Inchi： 1S/C10H8BrCl/c1-3-7(2)9-6-8(12)4-5-10(9)11/h1,4-7H,2H3
• InChI Key： OANDUAXCQRAUHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C#C)C)Cl

Computed Properties

• Exact Mass: 241.94979g/mol
• Monoisotopic Mass: 241.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene

Introduction to 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene (CAS No. 2228449-97-4)

1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene, identified by the CAS number 2228449-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bromo and chloro substituent on a benzene ring with an alkyne-linked butyl group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine atoms provides versatile reactivity, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

The structural motif of 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene is particularly intriguing due to its combination of aromatic and alkyne functionalities. The benzene ring serves as a stable aromatic core, while the but-3-ynyl group introduces a linear alkyne moiety, which can participate in various chemical reactions such as Sonogashira coupling, Heck reactions, and metal-catalyzed cyclizations. This dual functionality makes the compound a promising candidate for constructing complex molecular architectures in drug discovery and material science applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from benzene derivatives. 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene has been explored as a precursor in the synthesis of fused heterocycles, which are known for their broad spectrum of biological activities. For instance, researchers have utilized this compound to prepare benzothiophene and benzofuran derivatives, which exhibit significant pharmacological properties. The bromo and chloro substituents facilitate the introduction of additional nitrogen or oxygen-containing heterocycles through palladium-catalyzed coupling reactions, expanding the compound's utility in medicinal chemistry.

The pharmaceutical industry has shown particular interest in 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene due to its potential as an intermediate in the synthesis of small-molecule drugs. Studies have demonstrated its role in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The alkyne portion of the molecule can be selectively functionalized to introduce pharmacophoric groups that enhance binding affinity to target proteins. Additionally, the compound's ability to undergo metal-catalyzed transformations allows for the construction of complex drug candidates with optimized solubility and bioavailability.

From a materials science perspective, 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene has been investigated for its potential applications in organic electronics. The conjugated system formed by the benzene ring and the alkyne group can contribute to the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its use in creating polymers with tunable electronic properties, which are essential for next-generation electronic devices. The bromo and chloro substituents also provide handles for further chemical modifications, enabling fine-tuning of material properties for specific applications.

The synthesis of 1-bromo-2-(but-3-yn-2-yl)-4-chlorobenzene typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes halogenation of a substituted benzene followed by Sonogashira coupling to introduce the butenynyl group. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can affect downstream applications. Advances in catalytic systems have improved the efficiency of these transformations, making large-scale production more feasible.

In conclusion, 1-bromo-2-(but-3-ylnyl)-4-chlorobenzene (CAS No. 2228449-97) is a versatile intermediate with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable building block for drug discovery and advanced materials development. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.